Cas no 133692-18-9 (5-Bromothiazol-2-amine hydrochloride)

• Product Name: 5-Bromothiazol-2-amine hydrochloride
• CAS No: 133692-18-9
• MF: C₃H₄BrClN₂S
• MW: 215.499257087708
• MDL: MFCD09749836
• CID: 821224
• PubChem ID: 22170392
• Update Time: 2025-05-20

5-Bromothiazol-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Bromothiazol-2-amine hydrochloride
• 2-Amino-5-bromothiazole HCl
• 2-AMINO-5-BROMOTHIAZOLE HYDROCHLORIDE
• 5-bromo-2-Thiazolamine hydrochloride
• 5-bromo-1,3-thiazol-2-amine,hydrochloride
• AS-19529
• 5-bromo-thiazol-2-ylamine hydrochloride
• 5-bromothiazol-2-aminehydrochloride
• DB-014012
• 5-Bromo-1,3-thiazol-2-amine--hydrogen chloride (1/1)
• DTXSID20623179
• MFCD09749836
• XFDCNXIWKCIBAE-UHFFFAOYSA-N
• 2amino5bromothiazole
• 5-BROMO-1,3-THIAZOL-2-AMINE HYDROCHLORIDE
• 133692-18-9
• 5-bromo-1,3-thiazol-2-amine;hydrochloride
• 5-Bromothiazol-2(3H)-iminehydrochloride
• BCP13550
• A806664
• AKOS015900991
• SCHEMBL643550
• CS-0170886

• MDL： MFCD09749836
• Inchi： 1S/C3H3BrN2S.ClH/c4-2-1-6-3(5)7-2;/h1H,(H2,5,6);1H
• InChI Key： XFDCNXIWKCIBAE-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(N)S1.Cl

Computed Properties

• Exact Mass: 213.89700
• Monoisotopic Mass: 213.89671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 70
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 67.15000
• LogP: 2.87100

5-Bromothiazol-2-amine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on 5-Bromothiazol-2-amine hydrochloride

Research Brief on 5-Bromothiazol-2-amine Hydrochloride (CAS: 133692-18-9): Recent Advances and Applications

5-Bromothiazol-2-amine hydrochloride (CAS: 133692-18-9) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its utility in the development of novel therapeutics, including kinase inhibitors, antimicrobial agents, and antiviral drugs. This research brief aims to provide an overview of the latest advancements involving this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 5-Bromothiazol-2-amine hydrochloride as a precursor in the synthesis of potent kinase inhibitors targeting cancer-related pathways. The researchers utilized a multi-step synthetic route, starting from commercially available thiazole derivatives, to achieve high yields and purity. The resulting inhibitors exhibited nanomolar activity against specific kinase targets, underscoring the compound's importance in oncology research.

In addition to its role in kinase inhibitor development, 5-Bromothiazol-2-amine hydrochloride has been investigated for its antimicrobial properties. A recent Bioorganic & Medicinal Chemistry Letters article reported the synthesis of novel thiazole-based analogs using this compound, which showed promising activity against drug-resistant bacterial strains. The study emphasized the compound's versatility in generating structurally diverse molecules with enhanced biological activity.

Another significant application of 5-Bromothiazol-2-amine hydrochloride is in the field of antiviral research. A 2024 preprint on ChemRxiv detailed its use in the design of small-molecule inhibitors targeting viral proteases. The researchers employed computational modeling and structure-activity relationship (SAR) studies to optimize the compound's derivatives, resulting in candidates with improved binding affinity and selectivity. These findings highlight the compound's potential in addressing emerging viral threats.

From a synthetic chemistry perspective, recent advancements have focused on improving the scalability and sustainability of 5-Bromothiazol-2-amine hydrochloride production. A 2023 Organic Process Research & Development paper introduced a green chemistry approach, utilizing catalytic methods to reduce waste and improve efficiency. This innovation aligns with the growing demand for environmentally friendly synthetic protocols in the pharmaceutical industry.

In conclusion, 5-Bromothiazol-2-amine hydrochloride (CAS: 133692-18-9) continues to be a valuable building block in medicinal chemistry, with applications spanning oncology, infectious diseases, and antiviral therapy. Its versatility, combined with recent synthetic improvements, positions it as a critical component in the development of next-generation therapeutics. Future research directions may include further exploration of its derivatives and their mechanisms of action, as well as the development of more sustainable synthetic routes.